Cas no 2171360-63-5 (2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid)

• Product Name: 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid
• CAS No: 2171360-63-5
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6052103
• PubChem ID: 165537855
• Update Time: 2025-10-21

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid
• 2171360-63-5
• 2-{[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]methyl}cyclopentane-1-carboxylic acid
• EN300-1521691

• Inchi： 1S/C28H34N2O5/c1-2-3-15-25(26(31)29-16-18-9-8-14-19(18)27(32)33)30-28(34)35-17-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h4-7,10-13,18-19,24-25H,2-3,8-9,14-17H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t18?,19?,25-/m0/s1
• InChI Key： HVPOTWACSWLBQX-BRVOVERQSA-N
• SMILES： OC(C1CCCC1CNC([C@H](CCCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid

Comprehensive Overview of 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid (CAS No. 2171360-63-5)

2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid (CAS No. 2171360-63-5) is a sophisticated Fmoc-protected amino acid derivative widely utilized in peptide synthesis and pharmaceutical research. This compound features a unique cyclopentane-carboxylic acid backbone coupled with an Fmoc-amine group, making it invaluable for constructing complex peptide architectures. Its structural specificity and high purity are critical for applications in drug discovery, particularly in targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors.

The growing demand for custom peptide synthesis and bioconjugation has propelled interest in specialized building blocks like CAS No. 2171360-63-5. Researchers frequently search for "Fmoc-amino acid derivatives" or "peptide modification techniques," reflecting its relevance in biopharmaceutical innovation. This compound’s compatibility with solid-phase peptide synthesis (SPPS) aligns with trends toward automated peptide production, a hot topic in AI-driven drug design forums.

From a synthetic perspective, 2-{(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidomethyl}cyclopentane-1-carboxylic acid offers exceptional stereochemical control, crucial for developing chiral therapeutics. Its carboxylic acid moiety enables facile cross-coupling reactions, while the Fmoc group ensures orthogonal protection during multi-step syntheses. These properties address common search queries like "how to optimize peptide yield" or "best Fmoc deprotection methods."

In biomedical research, this compound’s role extends to proteomics and signal transduction studies. Its structural rigidity from the cyclopentane ring enhances target binding affinity, a feature explored in "peptide-based drug delivery" studies. Recent publications highlight its utility in designing macrocyclic peptides, a trending subtopic in cancer therapeutics and antibiotic development.

Quality assurance of CAS No. 2171360-63-5 involves rigorous HPLC and mass spectrometry validation, addressing industry concerns about "peptide purity standards." Suppliers often emphasize its low endotoxin levels, catering to cell culture and in vivo applications. This aligns with SEO-driven searches such as "high-purity amino acid derivatives" or "non-toxic peptide reagents."

Future directions for this compound include nanocarrier functionalization and bioimaging probes, areas gaining traction in nanomedicine discussions. Its adaptability to click chemistry further positions it as a versatile tool for "next-generation bioconjugates," a phrase increasingly popular in academic search engines.